Cas no 1360946-96-8 (5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one)

• Product Name: 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one
• CAS No: 1360946-96-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD22557935
• CID: 4590631
• PubChem ID: 71742567
• Update Time: 2025-10-31

5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one Chemical and Physical Properties

Names and Identifiers

• 5'-Methoxy-1'H-spiro[cyclopropane-1,3'-indole]-2'-one
• 5-METHOXYSPIRO[CYCLOPROPANE-1,3-INDOLIN]-2-ONE
• 5'-Methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one
• Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one, 5'-methoxy-
• 1360946-96-8
• 5'-METHOXYSPIRO[CYCLOPROPANE-1,3'-INDOLIN]-2'-ONE
• 5-methoxyspiro[1H-indole-3,1'-cyclopropane]-2-one
• KS-9955
• MFCD22557935
• AKOS027330436
• 5 inverted exclamation mark -Methoxyspiro[cyclopropane-1,3 inverted exclamation mark -indolin]-2 inverted exclamation mark -one
• SB65531
• CS-0055836
• 5''-Methoxy-1''H-spiro[cyclopropane-1,3''-indole]-2''-one
• SY387670
• 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one

• MDL： MFCD22557935
• Inchi： 1S/C11H11NO2/c1-14-7-2-3-9-8(6-7)11(4-5-11)10(13)12-9/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： UPMRQHOKXJCZIW-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC1=O)C=CC(OC)=C3)CC2

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one

Introduction to 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one (CAS No. 1360946-96-8)

The compound 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one (CAS No. 1360946-96-8) represents a fascinating intersection of structural complexity and potential biological activity. This spirocyclic indole derivative has garnered attention in the chemical and pharmaceutical communities due to its unique molecular architecture, which combines a cyclopropane ring with an indole scaffold. The presence of a methoxy group at the 5' position further modulates its electronic and steric properties, making it a promising candidate for further investigation in medicinal chemistry.

Structurally, the compound features a spirocyclic connection between a cyclopropane moiety and an indole ring, which is flanked by a hydroxyl group at the 2' position. This arrangement creates a rigid framework that may enhance binding affinity to biological targets. The cyclopropane ring, known for its high ring strain and conformational rigidity, often serves as a key pharmacophore in drug design. In contrast, the indole moiety is a well-documented scaffold in natural products and bioactive molecules, frequently associated with neurological and immunological effects.

The methoxy substituent at the 5' position introduces additional electronic features that can influence both the reactivity and interactions of the molecule. Methoxy groups are commonly found in biologically active compounds due to their ability to participate in hydrogen bonding and hydrophobic interactions, thereby modulating binding affinities. This feature makes 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one particularly interesting for exploring its potential as an intermediate or lead compound in drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. The spirocyclic structure of this compound suggests potential applications in designing molecules with enhanced stability and bioavailability. For instance, the rigidity introduced by the cyclopropane ring could improve metabolic resistance, while the indole moiety offers opportunities for interaction with biological receptors.

In vitro studies have begun to explore the pharmacological profile of 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one. Initial findings suggest that it may exhibit properties relevant to inflammation and neurodegeneration pathways. The unique structural features of this compound make it a valuable tool for investigating how spirocyclic indoles interact with biological systems. Furthermore, the methoxy group's influence on electronic distribution could be leveraged to fine-tune pharmacokinetic profiles.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing such complex frameworks efficiently. Additionally, the methoxy group's stability under various reaction conditions must be carefully considered to avoid unwanted side products.

Future research directions may include exploring analogs of 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one to optimize its biological activity. By modifying substituents or altering the spirocyclic core, chemists can generate libraries of compounds for high-throughput screening. Such efforts could uncover novel therapeutic agents with improved efficacy and selectivity.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one. Predictive models can analyze structural features and predict potential biological activities, reducing the time required for experimental validation. This synergy between computational methods and experimental chemistry is essential for advancing pharmaceutical research.

In conclusion, 5'-methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one (CAS No. 1360946-96-8) exemplifies how structural innovation can drive discovery in medicinal chemistry. Its unique combination of cyclopropane and indole moieties, coupled with functional groups like the methoxy substituent, makes it a compelling subject for further investigation. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in therapeutic development.